Cas no 1261954-50-0 (2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1261954-50-0
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321006
• CID: 2622149
• PubChem ID: 53226897
• Update Time: 2025-06-15

2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90690515
• MFCD18321006
• 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid, 95%
• AKOS017552661
• 1261954-50-0
• 3'-Chloro-5'-fluoro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-CHLORO-5-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321006
• Inchi： 1S/C14H10ClFO3/c1-19-11-2-3-12(13(7-11)14(17)18)8-4-9(15)6-10(16)5-8/h2-7H,1H3,(H,17,18)
• InChI Key： KJBHGQLKJAVKCX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(=CC=1C(=O)O)OC)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid

Introduction to 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic Acid (CAS No. 1261954-50-0)

2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1261954-50-0, this compound has been studied extensively for its role in various chemical syntheses and biological assays. Its molecular structure, featuring both chloro and fluoro substituents on a phenyl ring alongside a methoxy group on another benzoic acid ring, makes it a versatile intermediate in the development of novel therapeutic agents.

The compound's significance lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing new drugs that target specific biological pathways, and 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid has emerged as a key intermediate in this process. Its dual functionality allows for modifications at multiple sites, enabling chemists to tailor its properties for various applications.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The presence of both chloro and fluoro groups enhances its reactivity, making it an ideal candidate for further functionalization. These groups are particularly useful in medicinal chemistry because they can influence the metabolic stability, solubility, and binding affinity of the final drug product. Researchers have leveraged these properties to develop inhibitors targeting enzymes involved in inflammatory diseases, cancer, and other metabolic disorders.

In recent studies, 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid has been utilized in the development of novel anti-inflammatory agents. The fluoro substituent, in particular, has been shown to improve the binding affinity of drug candidates to their target proteins. This has led to the discovery of several promising compounds that are currently undergoing further investigation in clinical trials. The methoxy group also contributes to the compound's overall stability, ensuring that it remains effective throughout the synthesis process.

The compound's versatility extends beyond its use as an intermediate in drug development. It has also been explored in materials science and agrochemical research. For instance, its structural motif has been incorporated into polymers that exhibit enhanced mechanical properties and thermal stability. Additionally, derivatives of this compound have shown potential as herbicides and fungicides due to their ability to interact with biological targets in plants.

The synthesis of 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and fluoro substituents efficiently. These methods not only improve yield but also minimize unwanted byproducts, making the process more sustainable.

The compound's role in drug discovery is further underscored by its presence in several patents filed by leading pharmaceutical companies. These patents highlight its use as a key intermediate in synthesizing small molecule inhibitors targeting various disease pathways. The growing body of literature on this compound suggests that it will continue to be a valuable tool for researchers seeking to develop new therapeutic agents.

In conclusion, 2-(3-Chloro-5-fluorophenyl)-5-methoxybenzoic acid (CAS No. 1261954-50-0) is a multifaceted compound with significant applications across multiple fields. Its unique structural features make it an indispensable tool for medicinal chemists and materials scientists alike. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its importance in modern chemistry.